Cas no 1204296-28-5 (4,5-dimethyl-N-(3-morpholin-4-ylpropyl)-1,3-benzothiazol-2-amine)

4,5-Dimethyl-N-(3-morpholin-4-ylpropyl)-1,3-benzothiazol-2-amine is a benzothiazole derivative featuring a morpholine-propylamine substituent. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical research due to its structural versatility. The presence of the dimethylbenzothiazole core enhances stability, while the morpholine moiety contributes to solubility and bioavailability. Its well-defined molecular structure allows for precise modifications, making it valuable in the development of biologically active molecules. The compound is typically synthesized under controlled conditions to ensure high purity, making it suitable for applications in medicinal chemistry and drug discovery. Its balanced lipophilicity and electron-rich aromatic system further support its utility in targeted molecular design.

4,5-dimethyl-N-(3-morpholin-4-ylpropyl)-1,3-benzothiazol-2-amine structure

1204296-28-5 structure

Product Name:4,5-dimethyl-N-(3-morpholin-4-ylpropyl)-1,3-benzothiazol-2-amine

CAS No:1204296-28-5

MF:C₁₆H₂₃N₃OS

MW:305.438322305679

CID:6621726

PubChem ID:45496628

Update Time:2025-10-29

4,5-dimethyl-N-(3-morpholin-4-ylpropyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 4,5-dimethyl-N-(3-morpholin-4-ylpropyl)-1,3-benzothiazol-2-amine
- F2158-0838
- 1204296-28-5
- 4,5-dimethyl-N-(3-morpholinopropyl)benzo[d]thiazol-2-amine
- AKOS015957471
- 4,5-dimethyl-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine
- Inchi： 1S/C16H23N3OS/c1-12-4-5-14-15(13(12)2)18-16(21-14)17-6-3-7-19-8-10-20-11-9-19/h4-5H,3,6-11H2,1-2H3,(H,17,18)
- InChI Key： NJGXHYNHNHEGJT-UHFFFAOYSA-N
- SMILES： S1C2=CC=C(C)C(C)=C2N=C1NCCCN1CCOCC1

Computed Properties

Exact Mass: 305.15618354g/mol
Monoisotopic Mass: 305.15618354g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 325
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 65.6Å²

4,5-dimethyl-N-(3-morpholin-4-ylpropyl)-1,3-benzothiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2158-0838-2μmol	4,5-dimethyl-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine	1204296-28-5	90%+	2μmol	$57.0	2023-11-21
Life Chemicals	F2158-0838-5μmol	4,5-dimethyl-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine	1204296-28-5	90%+	5μmol	$63.0	2023-11-21
Life Chemicals	F2158-0838-10μmol	4,5-dimethyl-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine	1204296-28-5	90%+	10μmol	$69.0	2023-11-21
Life Chemicals	F2158-0838-20μmol	4,5-dimethyl-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine	1204296-28-5	90%+	20μmol	$79.0	2023-11-21
Life Chemicals	F2158-0838-1mg	4,5-dimethyl-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine	1204296-28-5	90%+	1mg	$54.0	2023-11-21
Life Chemicals	F2158-0838-2mg	4,5-dimethyl-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine	1204296-28-5	90%+	2mg	$59.0	2023-11-21
Life Chemicals	F2158-0838-3mg	4,5-dimethyl-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine	1204296-28-5	90%+	3mg	$63.0	2023-11-21
Life Chemicals	F2158-0838-4mg	4,5-dimethyl-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine	1204296-28-5	90%+	4mg	$66.0	2023-11-21
Life Chemicals	F2158-0838-5mg	4,5-dimethyl-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine	1204296-28-5	90%+	5mg	$69.0	2023-11-21
Life Chemicals	F2158-0838-10mg	4,5-dimethyl-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine	1204296-28-5	90%+	10mg	$79.0	2023-11-21

4,5-dimethyl-N-(3-morpholin-4-ylpropyl)-1,3-benzothiazol-2-amine Related Literature

1. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
5. An auto-correction laser photoacoustic spectrometer based on 2f/1f wavelength modulation spectroscopy

Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530

Additional information on 4,5-dimethyl-N-(3-morpholin-4-ylpropyl)-1,3-benzothiazol-2-amine

Recent Advances in the Study of 4,5-dimethyl-N-(3-morpholin-4-ylpropyl)-1,3-benzothiazol-2-amine (CAS: 1204296-28-5)

In recent years, the compound 4,5-dimethyl-N-(3-morpholin-4-ylpropyl)-1,3-benzothiazol-2-amine (CAS: 1204296-28-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This benzothiazole derivative has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in drug discovery and development.

One of the most notable findings in recent studies is the compound's role as a potent inhibitor of specific protein kinases involved in inflammatory and oncogenic pathways. Researchers have demonstrated that 4,5-dimethyl-N-(3-morpholin-4-ylpropyl)-1,3-benzothiazol-2-amine exhibits high selectivity and efficacy in preclinical models, making it a valuable candidate for further development. Structural-activity relationship (SAR) studies have also been conducted to identify key modifications that enhance its binding affinity and reduce off-target effects.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in targeting neurodegenerative diseases. Preliminary data suggest that it may modulate neuroinflammatory responses and protect neuronal cells from oxidative stress, although further validation is required. These findings open new avenues for the development of therapeutics for conditions such as Alzheimer's and Parkinson's diseases.

The synthesis and characterization of 4,5-dimethyl-N-(3-morpholin-4-ylpropyl)-1,3-benzothiazol-2-amine have also been refined in recent studies. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to ensure the purity and stability of the compound. Moreover, scalable synthetic routes have been developed to facilitate its production for large-scale preclinical and clinical studies.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of 4,5-dimethyl-N-(3-morpholin-4-ylpropyl)-1,3-benzothiazol-2-amine as a therapeutic agent.

In conclusion, the latest research on 4,5-dimethyl-N-(3-morpholin-4-ylpropyl)-1,3-benzothiazol-2-amine (CAS: 1204296-28-5) highlights its multifaceted potential in drug discovery. Its unique chemical structure and biological activity make it a promising candidate for further investigation. Continued research efforts will be crucial to fully unlock its therapeutic benefits and bring it closer to clinical application.